Cas no 14856-12-3 (Benz[c]acridine,6-methyl-)

Benz[c]acridine,6-methyl- structure
Benz[c]acridine,6-methyl- structure
Product Name:Benz[c]acridine,6-methyl-
CAS No:14856-12-3
MF:C18H13N
MW:243.302524328232
CID:201547
PubChem ID:21856285
Update Time:2025-04-19

Benz[c]acridine,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine,6-methyl-
    • 6-Methylbenz[c]acridine
    • 6-methylbenzo[c]acridine
    • 6-Methylbenz(c)acridine
    • DTXSID80933428
    • 14856-12-3
    • Benz(c)acridine, 6-methyl-
    • Inchi: 1S/C18H13N/c1-12-10-13-6-2-4-8-15(13)18-16(12)11-14-7-3-5-9-17(14)19-18/h2-11H,1H3
    • InChI Key: LZAUKQJYBZEOEJ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C2C(C)=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 243.104799
  • Monoisotopic Mass: 243.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 12.9
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